4-Methylhistamine dihydrochloride
4-Methylhistamine dihydrochloride
4-Methylhistamine is a histamine H4 receptor agonist (Ki = 50 nM). It is >100-fold selective for H4 over other histamine receptors. 4-Methylhistamine inhibits CRE-β-galactosidase activity induced by forskolin with an EC50 value of 39.8 nM in SK-N-MC cells transfected with the human H4 receptor. It induces a change in eosinophil shape (EC50 = 0.36 μM) and stimulates migration of murine bone marrow mast cells (EC50 = 12 μM), activities that can be inhibited by the histamine H4 antagonist JNJ-7777120. Intratracheal administration of 4-methylhistamine (10 μg/animal) reduces airway resistance and inflammation and increases the number of CD4+CD25+FoxP3+ regulatory T cells in a mouse model of allergic asthma. 4-Methylhistamine also reduces epidermal hyperplasis, hyperkeratosis, and lymphocyte infiltration and increases the number of CD4+CD25+FoxP3+ regulatory T cells in a mouse model of psoriasis induced by imiquimod.
Brand Name:
Vulcanchem
CAS No.:
36376-47-3
VCID:
VC21160201
InChI:
InChI=1S/C6H11N3.ClH/c1-5-6(2-3-7)9-4-8-5;/h4H,2-3,7H2,1H3,(H,8,9);1H
SMILES:
CC1=C(N=CN1)CCN.Cl.Cl
Molecular Formula:
C6H12ClN3
Molecular Weight:
161.63 g/mol
4-Methylhistamine dihydrochloride
CAS No.: 36376-47-3
Cat. No.: VC21160201
Molecular Formula: C6H12ClN3
Molecular Weight: 161.63 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methylhistamine is a histamine H4 receptor agonist (Ki = 50 nM). It is >100-fold selective for H4 over other histamine receptors. 4-Methylhistamine inhibits CRE-β-galactosidase activity induced by forskolin with an EC50 value of 39.8 nM in SK-N-MC cells transfected with the human H4 receptor. It induces a change in eosinophil shape (EC50 = 0.36 μM) and stimulates migration of murine bone marrow mast cells (EC50 = 12 μM), activities that can be inhibited by the histamine H4 antagonist JNJ-7777120. Intratracheal administration of 4-methylhistamine (10 μg/animal) reduces airway resistance and inflammation and increases the number of CD4+CD25+FoxP3+ regulatory T cells in a mouse model of allergic asthma. 4-Methylhistamine also reduces epidermal hyperplasis, hyperkeratosis, and lymphocyte infiltration and increases the number of CD4+CD25+FoxP3+ regulatory T cells in a mouse model of psoriasis induced by imiquimod. |
|---|---|
| CAS No. | 36376-47-3 |
| Molecular Formula | C6H12ClN3 |
| Molecular Weight | 161.63 g/mol |
| IUPAC Name | 2-(5-methyl-1H-imidazol-4-yl)ethanamine;hydrochloride |
| Standard InChI | InChI=1S/C6H11N3.ClH/c1-5-6(2-3-7)9-4-8-5;/h4H,2-3,7H2,1H3,(H,8,9);1H |
| Standard InChI Key | IRQCBSLSHHBBIT-UHFFFAOYSA-N |
| SMILES | CC1=C(N=CN1)CCN.Cl.Cl |
| Canonical SMILES | CC1=C(N=CN1)CCN.Cl |
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